(2-iodo-3-methylphenyl)methanol
Overview
Description
2-Iodo-3-methylbenzyl alcohol is an organic compound that is part of the alcohol family. It is characterized by the presence of a hydroxyl group (-OH) attached to a carbon atom . The compound is used in various chemical reactions and is often available from specialty chemical suppliers .
Synthesis Analysis
The synthesis of alcohols like 2-Iodo-3-methylbenzyl alcohol can be achieved through various methods. One common approach is the retrosynthetic analysis, where the structure of the target molecule is known, and one can reason backwards to arrive at the starting materials needed for the synthesis . Another method involves the use of organometallic reagents, which react with the electrophilic carbon atoms of aldehydes, ketones, acyl halides, esters, and epoxides to build larger carbon chains .Molecular Structure Analysis
The molecular structure of 2-Iodo-3-methylbenzyl alcohol, like other alcohols, is characterized by the presence of a hydroxyl group (-OH). This group is responsible for many of the physical and chemical properties of alcohols . The compound also contains an iodine atom, which can influence its reactivity and other properties.Chemical Reactions Analysis
Alcohols, including 2-Iodo-3-methylbenzyl alcohol, exhibit a wide range of spontaneous chemical reactions due to the cleavage of the C-O bond and O-H bond. One prominent chemical reaction of alcohols is oxidation, where alcohols undergo oxidation in the presence of an oxidizing agent to produce aldehydes and ketones, which upon further oxidation give carboxylic acids .Scientific Research Applications
Facile Resolution of Planar Chiral Organometallic Alcohols : This study discusses the optical resolution of tricarbonylchromium complexes of various benzyl alcohols, including 3-methylbenzyl alcohol, using microbial lipases. This process is significant in the synthesis of chiral molecules (Yamazaki & Hosono, 1990).
Iodide as a Nucleophilic Trigger in Aryne Three-Component Coupling : This paper highlights the synthesis of 2-iodobenzyl alcohols, which may include 2-Iodo-3-methylbenzyl alcohol, demonstrating the utility of KI as an iodide source in aryne three-component coupling. This method is important for producing iodobenzyl alcohols with good functional group compatibility (Bhattacharjee et al., 2019).
Oxidation of Alcohols by Hydrogen Peroxide : This research involves the oxidation of primary and secondary alcohols, including methylbenzyl alcohols, using hydrogen peroxide and a catalyst. This process is crucial for understanding the oxidation mechanisms of benzyl alcohols (Zauche & Espenson, 1998).
Selective Photocatalytic Oxidation of Benzyl Alcohol Derivatives : This study explores the photocatalytic oxidation of benzyl alcohols, including derivatives of 4-methylbenzyl alcohol, into aldehydes. The process demonstrates the potential of TiO2 photocatalysts for converting benzyl alcohols under UV and visible light (Higashimoto et al., 2009).
Mechanistic Borderline of One-Step Hydrogen Atom Transfer versus Stepwise Electron Transfer : This paper discusses the oxidation of various benzyl alcohol derivatives, providing insights into the mechanisms of hydrogen atom transfer and electron transfer in oxidation reactions (Morimoto et al., 2012).
Mechanism of Action
Mode of Action
Based on its structural similarity to other alcohols, it may undergo nucleophilic substitution reactions . In these reactions, the alcohol group (-OH) can act as a leaving group, allowing the molecule to interact with various biological targets.
Biochemical Pathways
Alcohols and their derivatives are known to participate in a variety of biochemical processes, including metabolic pathways .
Action Environment
The action, efficacy, and stability of 2-Iodo-3-methylbenzyl alcohol can be influenced by various environmental factors . These may include pH, temperature, presence of other substances, and specific conditions within the body.
Biochemical Analysis
Biochemical Properties
2-Iodo-3-methylbenzyl alcohol plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it can participate in oxidation-reduction reactions, where it may act as a substrate or inhibitor for specific enzymes. The presence of the iodine atom in its structure can also facilitate halogen bonding interactions with proteins, potentially affecting their conformation and activity .
Cellular Effects
2-Iodo-3-methylbenzyl alcohol has been shown to impact various types of cells and cellular processes. It can influence cell signaling pathways, gene expression, and cellular metabolism. For example, it may modulate the activity of key signaling molecules, leading to changes in downstream cellular responses. Additionally, 2-Iodo-3-methylbenzyl alcohol can affect the expression of genes involved in metabolic pathways, thereby altering cellular metabolism and energy production .
Molecular Mechanism
The molecular mechanism of 2-Iodo-3-methylbenzyl alcohol involves its interactions with biomolecules at the molecular level. It can bind to specific proteins and enzymes, either inhibiting or activating their function. For instance, it may form covalent bonds with active site residues of enzymes, leading to enzyme inhibition. Alternatively, it can stabilize certain protein conformations, enhancing their activity. These interactions can result in changes in gene expression and cellular function .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 2-Iodo-3-methylbenzyl alcohol can change over time. The compound’s stability and degradation are important factors to consider. Over time, it may undergo chemical degradation, leading to the formation of byproducts that could have different biological activities. Long-term exposure to 2-Iodo-3-methylbenzyl alcohol in in vitro or in vivo studies may result in cumulative effects on cellular function, including alterations in cell viability and metabolic activity .
Dosage Effects in Animal Models
The effects of 2-Iodo-3-methylbenzyl alcohol can vary with different dosages in animal models. At low doses, it may exhibit beneficial effects, such as modulating enzyme activity or enhancing cellular metabolism. At high doses, it could induce toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Understanding the dosage-dependent effects is crucial for determining the safe and effective use of this compound in research and potential therapeutic applications.
Metabolic Pathways
2-Iodo-3-methylbenzyl alcohol is involved in various metabolic pathways. It can be metabolized by enzymes such as alcohol dehydrogenases and cytochrome P450 enzymes, leading to the formation of metabolites that may have distinct biological activities. The compound’s interactions with these enzymes can influence metabolic flux and alter the levels of key metabolites, impacting overall cellular metabolism .
Transport and Distribution
The transport and distribution of 2-Iodo-3-methylbenzyl alcohol within cells and tissues are critical for its biological activity. It can be transported across cell membranes by specific transporters or binding proteins. Once inside the cell, it may accumulate in certain compartments or organelles, influencing its localization and activity. Understanding the transport and distribution mechanisms is essential for predicting the compound’s effects in different biological contexts .
Subcellular Localization
2-Iodo-3-methylbenzyl alcohol can localize to specific subcellular compartments, affecting its activity and function. It may be directed to particular organelles, such as the mitochondria or endoplasmic reticulum, through targeting signals or post-translational modifications. The subcellular localization of 2-Iodo-3-methylbenzyl alcohol can influence its interactions with biomolecules and its overall impact on cellular processes .
Properties
IUPAC Name |
(2-iodo-3-methylphenyl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9IO/c1-6-3-2-4-7(5-10)8(6)9/h2-4,10H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVDGNIBWPJTMDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)CO)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9IO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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